Cas no 1805520-79-9 (3,4-Bis(trifluoromethyl)-5-(methyl)thioanisole)

• Product Name: 3,4-Bis(trifluoromethyl)-5-(methyl)thioanisole
• CAS No: 1805520-79-9
• MF: C₁₀H₈F₆S
• MW: 274.225942611694
• CID: 5008635
• Update Time: 2025-05-20

3,4-Bis(trifluoromethyl)-5-(methyl)thioanisole Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-5-(methyl)thioanisole

• Inchi： 1S/C10H8F6S/c1-5-3-6(17-2)4-7(9(11,12)13)8(5)10(14,15)16/h3-4H,1-2H3
• InChI Key： AKWPCYDDNNMCEU-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C)C(C(F)(F)F)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4.6
• Topological Polar Surface Area: 25.3

Additional information on 3,4-Bis(trifluoromethyl)-5-(methyl)thioanisole

3,4-Bis(trifluoromethyl)-5-(methyl)thioanisole (CAS 1805520-79-9): A Versatile Fluorinated Building Block for Advanced Materials

The 3,4-Bis(trifluoromethyl)-5-(methyl)thioanisole (CAS 1805520-79-9) represents an important class of fluorinated aromatic compounds with growing significance in pharmaceutical, agrochemical, and materials science applications. This trifluoromethyl-substituted thioanisole derivative has attracted considerable attention from researchers due to its unique electronic properties and chemical stability.

Chemically classified as a polyfluorinated aromatic thioether, this compound features two electron-withdrawing trifluoromethyl groups at the 3- and 4-positions of the benzene ring, combined with a methylthio group at the 5-position. This specific substitution pattern creates a distinctive electronic environment that makes 3,4-Bis(trifluoromethyl)-5-(methyl)thioanisole particularly valuable for designing advanced materials with tailored properties.

Recent studies highlight the growing demand for fluorinated building blocks in medicinal chemistry, where researchers frequently search for "fluorinated aromatic compounds for drug discovery" or "CF3-containing pharmaceuticals." The presence of multiple trifluoromethyl groups in 3,4-Bis(trifluoromethyl)-5-(methyl)thioanisole enhances its lipophilicity and metabolic stability, making it attractive for developing bioactive molecules with improved pharmacokinetic profiles.

In materials science, this compound serves as a precursor for high-performance polymers and liquid crystal materials. The 3,4-bis(trifluoromethyl)phenyl moiety contributes to thermal stability and chemical resistance, while the methylthio group offers synthetic versatility for further functionalization. These characteristics align with current industry trends toward "fluorinated materials for electronics" and "heat-resistant polymer additives."

The synthesis of 3,4-Bis(trifluoromethyl)-5-(methyl)thioanisole typically involves multi-step procedures starting from commercially available fluorinated benzene derivatives. Modern synthetic approaches focus on improving yield and purity while addressing common search queries like "efficient synthesis of polyfluorinated aromatics" and "scalable production of CF3-containing compounds." Advanced purification techniques ensure the final product meets the stringent requirements of pharmaceutical and electronic applications.

From a commercial perspective, the market for specialty fluorinated chemicals like 3,4-Bis(trifluoromethyl)-5-(methyl)thioanisole continues to expand, driven by growing demand in Asia-Pacific and North American markets. Industry reports frequently cite "fluorochemical market growth 2023-2030" as a key search term, reflecting strong interest in this sector. The compound's versatility supports its adoption across multiple high-value applications.

Environmental considerations have prompted research into "green chemistry approaches for fluorinated compounds," with 3,4-Bis(trifluoromethyl)-5-(methyl)thioanisole being no exception. Recent developments focus on reducing waste generation and improving energy efficiency during production, addressing regulatory concerns while maintaining product quality.

Analytical characterization of 3,4-Bis(trifluoromethyl)-5-(methyl)thioanisole typically involves advanced techniques such as NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC purity analysis. These methods ensure accurate identification and quantification, responding to common quality control questions like "how to analyze fluorinated aromatic compounds" and "purity assessment of CF3-substituted benzenes."

Storage and handling recommendations for 3,4-Bis(trifluoromethyl)-5-(methyl)thioanisole emphasize protection from moisture and light, typically in sealed containers under inert atmosphere. These precautions maintain the compound's stability over extended periods, addressing practical concerns frequently searched by laboratory personnel and industrial users.

Future research directions for 3,4-Bis(trifluoromethyl)-5-(methyl)thioanisole and related polyfluorinated aromatics include exploring novel catalytic systems for its synthesis, developing greener production methods, and expanding its applications in organic electronics and advanced material science. These areas correspond to trending search terms like "emerging applications of fluorinated compounds" and "next-generation fluorinated materials."

As the chemical industry continues to evolve, 3,4-Bis(trifluoromethyl)-5-(methyl)thioanisole (CAS 1805520-79-9) stands out as a valuable fluorinated building block with diverse applications across multiple high-tech sectors. Its unique combination of electronic properties, chemical stability, and synthetic versatility ensures its ongoing relevance in both academic research and industrial applications.